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An In-depth Technical Guide to 2-Amino-5-bromo-4-methylpyridine (CAS No. 10075-77-1)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Amino-5-bromo-4-methylpyridine
(CAS No. 10075-77-1), a pivotal heterocyclic intermediate in modern medicinal chemistry. This
document delves into its core physicochemical properties, provides a validated, high-yield
synthesis protocol, and explores its reactivity and strategic application as a privileged scaffold
in the design of targeted therapeutics, particularly kinase inhibitors. The narrative emphasizes
the causality behind experimental choices and analytical validation, equipping researchers with
actionable insights for its effective utilization in drug discovery pipelines.

Core Molecular Data and Physicochemical
Properties

2-Amino-5-bromo-4-methylpyridine is a substituted pyridine derivative whose structural
arrangement of functional groups—a nucleophilic amino group, a versatile bromine handle for
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cross-coupling, and a methyl group—makes it a highly valuable building block.[1] Its key
identifiers and properties are summarized below.

Table 1: Core Properties of 2-Amino-5-bromo-4-methylpyridine

Property Value Source(s)

10075-77-1 (also cited as

CAS Number
98198-48-2)

Molecular Formula CeH7BrN2

Molecular Weight 187.04 g/mol
5-bromo-4-methylpyridin-2-

IUPAC Name [2]

amine

Pale yellow to brown
Appearance ) ) [3][4]
crystalline solid

Melting Point 148-151 °C [5]
Solubility Soluble in Methanol, DMF [5][6]
SMILES Cclcc(N)ncclBr

InChl Key JDNCMHOKWINDKI-

UHFFFAOYSA-N

Note on CAS Number: While 10075-77-1 is the topic number, the CAS number 98198-48-2 is
more frequently cited in chemical supplier databases and literature for this compound.[2]

The solubility of this intermediate is a critical parameter for reaction design. While qualitatively
known to be soluble in methanol and dimethylformamide (DMF), comprehensive quantitative
data across a wide range of solvents is not readily available, indicating a need for experimental
determination for process optimization.[6]

Synthesis and Mechanistic Considerations

The most robust and widely adopted method for synthesizing 2-Amino-5-bromo-4-
methylpyridine is the selective electrophilic bromination of 2-Amino-4-methylpyridine.[7]
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Causality of Method Selection: The choice of N-Bromosuccinimide (NBS) as the brominating
agent is strategic. Unlike harsher reagents like Brz, NBS allows for a more controlled, mono-
bromination of the electron-rich pyridine ring.[8] The amino group at the C2 position and the
methyl group at the C4 position are both electron-donating, activating the ring towards
electrophilic substitution. The C5 position is sterically accessible and electronically favored
(para to the strongly activating amino group), leading to high regioselectivity.[9] The use of a
polar aprotic solvent like DMF facilitates the reaction by solvating the reagents effectively.[8]

Detailed Experimental Protocol: Synthesis via
Electrophilic Bromination

Objective: To synthesize 2-Amino-5-bromo-4-methylpyridine with high yield and purity by
selectively brominating 2-Amino-4-methylpyridine at the C5 position.[3]

Materials & Reagents:

2-Amino-4-methylpyridine

N-Bromosuccinimide (NBS)

N,N-Dimethylformamide (DMF)

Acetonitrile

Deionized Water

e ICce

Equipment:

Three-neck round-bottom flask with magnetic stirrer and dropping funnel

Ice bath

Thin Layer Chromatography (TLC) apparatus

Buchner funnel and filter flask
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Procedure:

Reaction Setup: In the three-neck flask, dissolve 2-Amino-4-methylpyridine (1.0 eq., e.g., 30
g, 277.8 mmol) in DMF (e.g., 150 ml). Cool the solution to 0 °C using an ice bath.[8]

Addition of Brominating Agent: Prepare a solution of NBS (1.0 eq., e.g., 49.44 g, 277.8
mmol) in DMF. Add this solution dropwise to the cooled starting material solution. Meticulous
temperature control is critical; maintaining a low temperature minimizes the formation of the
2-Amino-4-methyl-3,5-dibromopyridine by-product.[7]

Reaction Progression: After complete addition, allow the mixture to warm to room
temperature (approx. 20°C) and stir for 8-10 hours.[4]

Monitoring: Monitor the reaction's completion by TLC, ensuring the complete consumption of
the 2-Amino-4-methylpyridine spot.[7]

Work-up and Isolation: Upon completion, pour the reaction mixture into a larger volume of
water. This will precipitate the product as a brown solid.[4][8]

Purification: Filter the crude solid using a Buchner funnel and wash thoroughly with water.
Dry the solid. Further purify the product by washing with acetonitrile (e.g., 164 ml) to remove
residual impurities. Filter and dry the final product under vacuum.[4][8]

Expected Outcome: This protocol reliably yields the target compound as a brown solid with a
reported yield of approximately 80%.[4][8]

Synthesis Workflow Diagram
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Caption: High-level workflow for the synthesis of 2-Amino-5-bromo-4-methylpyridine.

Reactivity and Role in Drug Development

The synthetic utility of 2-Amino-5-bromo-4-methylpyridine is anchored in the distinct reactivity
of its functional groups. The bromine atom at the C5 position is the primary handle for
molecular elaboration, serving as an electrophilic site for a variety of palladium-catalyzed cross-
coupling reactions, including Suzuki, Stille, and Sonogashira couplings.[1][8] This versatility
allows for the strategic introduction of diverse aryl, heteroaryl, or alkyl groups to build complex
molecular architectures.[8]

The 2-aminopyridine moiety itself is a well-established pharmacophore in drug design,
particularly for kinase inhibitors.[10][11] It acts as a crucial hydrogen bond donor and/or
acceptor, enabling high-affinity interactions with the "hinge" region of the ATP-binding pocket of
many protein kinases.[10]

Application as a Scaffold for Kinase Inhibitors

This compound is a foundational building block for a class of targeted therapy drugs that
function by blocking the action of protein kinases.[3] Its unique structure allows for synthetic
modifications that can be optimized for potency and selectivity against specific kinase targets.

Case Study: Polo-like Kinase 4 (PLK4) Inhibition PLK4 is a master regulator of centriole
duplication, a process fundamental to cell division. In many cancers, PLK4 is overexpressed,
leading to centrosome amplification and chromosomal instability, which are hallmarks of
tumorigenesis.[3] Therefore, inhibiting PLK4 is a validated and promising therapeutic strategy
in oncology.[3]

Derivatives synthesized from the 2-Amino-5-bromo-4-methylpyridine scaffold are designed to
competitively occupy the ATP-binding site of the PLK4 enzyme.[3] By blocking ATP, they inhibit
the kinase's catalytic activity, disrupting the downstream signaling cascade that governs
centriole duplication. This leads to cell cycle arrest and can ultimately trigger programmed cell
death (apoptosis) in cancer cells.[3]
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Caption: Mechanism of PLK4 inhibition by therapeutics derived from the aminopyridine
scaffold.

Analytical and Quality Control Protocols

Ensuring the identity and purity of 2-Amino-5-bromo-4-methylpyridine is paramount for its use
in regulated drug development environments. A multi-technique approach is required for full
characterization.[12]

Protocol: Purity Determination by High-Performance
Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of pharmaceutical intermediates due to its
high resolution and quantitative accuracy.[13] A reversed-phase method is typically employed
for pyridine derivatives.[12]

Objective: To quantify the purity of a synthesized batch of 2-Amino-5-bromo-4-methylpyridine
and identify any process-related impurities.

Methodology (Representative):

Instrument: HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um).[12]

» Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., water with 0.1%
formic acid for MS compatibility) and an organic solvent like acetonitrile.[14]

e Flow Rate: 1.0 mL/min.

o Detection Wavelength: Determined by UV scan of the compound (typically in the range of
254-280 nm).

o Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a
suitable solvent to a known concentration (e.g., 1 mg/mL).

o System Suitability: Before analysis, inject a standard solution multiple times to ensure the
system meets performance criteria (e.g., Relative Standard Deviation (RSD) for peak area <
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2.0%, tailing factor between 0.8-1.5).[13]

e Analysis: Inject the sample solution. Purity is typically calculated using the area percent
method, where the area of the main peak is expressed as a percentage of the total area of
all peaks in the chromatogram.

Safety and Handling

2-Amino-5-bromo-4-methylpyridine is classified as an irritant. Adherence to standard laboratory
safety protocols is mandatory.

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[2][15]

e Signal Word: Warning.
» Precautionary Statements:

o Prevention: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling),
P280 (Wear protective gloves/eye protection).[15]

o Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing).[15]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[15]

» Personal Protective Equipment (PPE): Use of a dust mask (e.g., N95), safety
glasses/goggles, and chemical-resistant gloves is required.

Conclusion

2-Amino-5-bromo-4-methylpyridine is more than a simple chemical intermediate; it is a
strategically designed scaffold that offers a robust entry point into the synthesis of complex,
biologically active molecules. Its well-defined synthesis, predictable reactivity, and proven utility
as a pharmacophore for kinase inhibition make it an indispensable tool for medicinal chemists.
A thorough understanding of its properties, handling, and analytical characterization, as
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detailed in this guide, is essential for leveraging its full potential in the advancement of targeted
therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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